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Compound of Interest

Compound Name: Aeroplysinin

Cat. No.: B7881393 Get Quote

Essential Safety and Handling Guide for
Aeroplysinin
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling novel compounds. This guide provides essential,

procedural information for the safe handling, storage, and disposal of Aeroplysinin, a bioactive

compound isolated from marine sponges. Adherence to these protocols is critical for minimizing

exposure and ensuring experimental integrity.

Hazard Assessment and Data Summary
Safety Data Sheets (SDS) for Aeroplysinin present some conflicting information regarding its

classification. While some suppliers classify it as non-hazardous, others provide specific hazard

warnings.[1][2] To ensure the highest level of safety, it is imperative to follow the precautionary

principle and adhere to the more stringent hazard classification. One supplier identifies

Aeroplysinin as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3]

All quantitative data regarding the hazards and toxicity of Aeroplysinin are summarized below.
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Data Point Classification / Value Source

GHS Classification
Acute Toxicity, Oral (Category

4)
DC Chemicals[3]

Acute Aquatic Toxicity

(Category 1)
DC Chemicals[3]

Chronic Aquatic Toxicity

(Category 1)
DC Chemicals

Hazard Statements H302: Harmful if swallowed DC Chemicals

H410: Very toxic to aquatic life

with long lasting effects
DC Chemicals

Occupational Exposure
No occupational exposure limit

values have been established.
DC Chemicals, ChemScene

Cytotoxicity (IC₅₀)
8.2 μM (Ehrlich ascites tumor

cells, MTT assay, 2-hr)
ACS Publications

Operational Plans and Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent dermal contact, inhalation, and eye

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://dcchemicals.com/msds/MSDS_DC37016.html
https://dcchemicals.com/msds/MSDS_DC37016.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7881393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications and Use

Eye Protection
Safety Goggles with Side-

Shields

Minimum requirement to

protect against splashes and

airborne particles.

Hand Protection Protective Nitrile Gloves

Standard laboratory-grade

nitrile gloves must be worn.

For prolonged handling or

managing spills, consider

double-gloving.

Body Protection
Laboratory Coat / Impervious

Clothing

A long-sleeved lab coat is

required to protect skin and

clothing. For significant risk of

splashes, impervious clothing

should be used.

Respiratory Protection
Suitable Respirator / Dust

Mask

Recommended when handling

Aeroplysinin powder or if there

is a potential for aerosolization

to minimize inhalation. A

NIOSH-approved N95 or

higher respirator is

appropriate.

Safe Handling and Storage Protocol
Engineering Controls:

Always handle Aeroplysinin in a certified chemical fume hood to avoid inhalation of dust or

aerosols.

Ensure a safety shower and eyewash station are accessible.

Handling Procedures:

Preparation: Before handling, wash hands thoroughly and put on all required PPE. Cover

work surfaces with disposable, plastic-backed absorbent paper.
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Weighing (Powder): Conduct all weighing of powdered Aeroplysinin within a fume hood to

prevent the generation of airborne dust.

Making Solutions: When preparing solutions, add the solvent to the powder slowly to avoid

splashing.

General Use: Avoid all contact with skin and eyes and prevent the formation of dust and

aerosols.

Prohibitions: Do not eat, drink, or smoke in the laboratory area where Aeroplysinin is

handled.

Decontamination: After handling, thoroughly wash hands and any exposed skin.

Decontaminate all work surfaces.

Storage Conditions:

Keep the container tightly sealed.

Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.

Powder: Store at -20°C.

In Solvent: Store at -80°C.

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of Aeroplysinin from preparation to disposal.
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Emergency and Disposal Plans
Emergency Procedures: Spills and First Aid
Spill Response Protocol:

Evacuate: Alert others and evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear full PPE, including respiratory protection, before entering the spill area.

Contain: Prevent further leakage or spillage. Stop the material from entering drains or water

courses.

Clean-Up:

Solutions: Absorb with an inert, finely-powdered liquid-binding material (e.g., diatomite,

universal binders).

Powder: Carefully sweep or scoop up the material, avoiding dust generation.

Decontaminate: Scrub the spill surface and any contaminated equipment with alcohol.

Dispose: Collect all contaminated materials in a sealed container for disposal according to

regulations.

First Aid Measures:
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with large amounts of

water for several minutes, removing contact

lenses if present. Seek prompt medical

attention.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.

Inhalation

Relocate the individual to fresh air immediately.

If breathing is difficult, provide respiratory

support. Seek medical attention.

Ingestion

If swallowed, call a poison control center or

doctor immediately. Rinse the mouth with water.

DO NOT induce vomiting.

Waste Disposal Plan
Due to its classification as very toxic to aquatic life, proper disposal of Aeroplysinin and its

containers is critical.

Waste Segregation: Collect all waste materials, including unused Aeroplysinin,

contaminated PPE, and cleaning materials, in designated, sealed, and clearly labeled

hazardous waste containers.

Regulatory Compliance: Dispose of the substance and its container at an approved waste

disposal plant. All disposal practices must be in strict accordance with federal, state, and

local environmental regulations.

Environmental Precaution: Do not allow the product to be released into the environment,

drains, or water courses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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